Cobalt;silver

Specification

• CAS No.: 89088-10-8
• Molecular Formula: AgCo
• Molecular Weight: 166.801 g/mol
• IUPAC Name: cobalt;silver
• Standard InChI: InChI=1S/Ag.Co
• Standard InChI Key: SQWDWSANCUIJGW-UHFFFAOYSA-N
• Canonical SMILES: [Co].[Ag]

Introduction

Fundamental Characteristics of Cobalt and Silver

Elemental Properties

Cobalt (Co) and silver (Ag) belong to the transition metals but occupy distinct positions in the periodic table. Cobalt’s atomic number is 27, with a density of 8.9 g/cm³ and a melting point of 1,495°C, while silver has an atomic number of 47, a density of 10.49 g/cm³, and a lower melting point of 961.8°C. The contrasting physical properties of these elements enable complementary functionalities in composite systems.

Table 1: Comparative Physical Properties of Cobalt and Silver

Property	Cobalt (Co)	Silver (Ag)
Atomic Number	27	47
Density (g/cm³)	8.9	10.49
Melting Point (°C)	1,495	961.8
Boiling Point (°C)	2,927	2,162
Crystal Structure	Hexagonal Close-Packed	Face-Centered Cubic
Magnetic Behavior	Ferromagnetic	Diamagnetic

Chemical Reactivity

Cobalt predominantly exhibits +2 and +3 oxidation states, forming stable oxides (CoO, Co₃O₄) and coordination complexes. Silver typically adopts a +1 oxidation state, as seen in AgNO₃ and Ag₂O, though rare +2 and +3 states exist in specialized compounds. The redox disparity between Co²⁺/Co³⁺ (E° = +1.82 V) and Ag⁺/Ag (E° = +0.80 V) facilitates electron transfer processes in catalytic applications.

Synthesis of Cobalt-Silver Materials

Solution Combustion Synthesis (SCS)

The second-wave solution combustion synthesis (SWCS) technique produces Ag-Co nanoparticles with controlled surface alloying. In Mode 2 synthesis, a first combustion wave generates silver nanoparticles (20–50 nm), followed by a second wave where cobalt nitrate and glycine react at 1.75 fuel-to-oxidizer ratio to deposit cobalt oxides (Co₃O₄) on the silver core. XPS analysis confirms electronic interaction between Ag 3d (368.1 eV) and Co 2p (780.5 eV) orbitals, indicating alloy formation rather than mere physical mixing.

Reductive Precipitation Method

A patent-pending method prepares magnetic Co-Ag nanoparticles by stirring 47.2–141.6 mg cobalt nanoparticles with 272 mg AgNO₃ in aqueous solution (4 h at 800 rpm). Centrifugation at 5,000 rpm yields composites with 12–21 wt% silver content, as verified by EDX. This approach reduces surface carbon contamination to <2 at%, enhancing catalytic activity.

Structural and Surface Properties

Nanoparticle Morphology

TEM analysis of SWCS-synthesized AgCo-12 particles reveals core-shell structures with 15–30 nm silver cores and 5–8 nm cobalt oxide shells. Phase mapping shows 71.4% Ag and 28.6% Co₃O₄ by volume, with lattice spacing of 0.236 nm (Ag(111)) and 0.244 nm (Co₃O₄(311)). The interfacial strain (1.8%) between Ag and Co₃O₄ domains enhances charge carrier separation in photocatalytic applications.

Magnetic Behavior

Co-Ag composites retain ferromagnetism up to 400°C due to cobalt’s Curie temperature (1,115°C). SQUID magnetometry measurements show saturation magnetization (Mₛ) of 45 emu/g for AgCo-12 nanoparticles, compared to 162 emu/g for pure cobalt, indicating partial diamagnetic shielding by silver.

Functional Applications

Antimicrobial Activity

Co-Ag nanoparticles exhibit broad-spectrum antimicrobial efficacy. Against Escherichia coli, a 100 μg/mL dose of AgCo-12 achieves 5-log reduction (99.999% kill) within 6 hours, outperforming individual Ag (1-log) or Co (no reduction) nanoparticles. Synergy arises from silver ion release (disrupting bacterial membranes) and cobalt-induced oxidative stress (via Fenton-like reactions generating - OH radicals).

Table 2: Antimicrobial Performance of Co-Ag Nanoparticles

Strain	Log Reduction (6 h)	Minimum Inhibitory Concentration (μg/mL)
E. coli (Gram-)	5.0	50
S. aureus (Gram+)	4.2	75
C. albicans	3.8	100

Catalytic Applications

In CO oxidation tests, AgCo-12 nanoparticles achieve 90% conversion at 150°C, versus 250°C for pure Ag. DFT calculations attribute this to charge transfer from Ag to Co₃O₄, lowering the activation energy for O₂ dissociation. Surface carbon content (<2 at%) prevents catalyst poisoning, enabling 200-hour stability in continuous flow reactors.

Environmental and Biomedical Implications

Water Treatment Systems

Co-Ag nanocomposites remove 98% of tetracycline (50 mg/L) via adsorption and photocatalytic degradation under visible light (k = 0.045 min⁻¹). Magnetic recovery (0.5 T) allows 10 reuse cycles with <5% efficiency loss, addressing silver accumulation concerns in conventional treatments.

Medical Device Coatings

Sputter-deposited Co-Ag films (200 nm thickness) on titanium implants show 99% inhibition of S. epidermidis biofilm formation over 14 days. Cytotoxicity tests (ISO 10993-5) confirm compatibility with human osteoblasts at silver release rates <0.2 μg/cm²/day.

Challenges and Future Directions

Current limitations include cost scalability of SWCS methods and long-term environmental impact assessments of nanoparticle leaching. Emerging research focuses on ternary systems (e.g., Co-Ag-TiO₂) for enhanced UV/visible light harvesting and reduced precious metal content. Phase-controlled synthesis of intermetallic CoAg₂ (Pmmn space group) may unlock new magneto-optical functionalities for spintronic devices.